Cas no 2228848-77-7 (2-bromo-3-(3-hydroxybutyl)phenol)

• Product Name: 2-bromo-3-(3-hydroxybutyl)phenol
• CAS No: 2228848-77-7
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 6280677
• PubChem ID: 165780677
• Update Time: 2025-10-23

2-bromo-3-(3-hydroxybutyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(3-hydroxybutyl)phenol
• 2228848-77-7
• EN300-1904518

• Inchi： 1S/C10H13BrO2/c1-7(12)5-6-8-3-2-4-9(13)10(8)11/h2-4,7,12-13H,5-6H2,1H3
• InChI Key： SDXPQJRCIUGQCG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(C)O)O

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-3-(3-hydroxybutyl)phenol

2-Bromo-3-(3-Hydroxybutyl)Phenol: A Comprehensive Overview

The compound 2-bromo-3-(3-hydroxybutyl)phenol (CAS No. 2228848-77-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its phenolic structure, which serves as a versatile platform for further functionalization and modification. The presence of a bromine atom at the 2-position and a hydroxybutyl group at the 3-position introduces unique electronic and steric properties, making it an interesting subject for both academic research and industrial development.

Recent studies have highlighted the importance of phenolic compounds in drug discovery, particularly in the development of antioxidants, anti-inflammatory agents, and neuroprotective drugs. The hydroxybutyl group in 2-bromo-3-(3-hydroxybutyl)phenol adds a hydrophilic nature to the molecule, enhancing its solubility and bioavailability, which are critical factors in pharmaceutical applications. Moreover, the bromine atom at the 2-position can act as an electron-withdrawing group, influencing the molecule's reactivity and stability.

In terms of synthesis, 2-bromo-3-(3-hydroxybutyl)phenol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to optimize these reactions, leading to higher yields and better selectivity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently.

The applications of 2-bromo-3-(3-hydroxybutyl)phenol extend beyond pharmaceuticals. It has been investigated as a precursor for advanced materials, such as polymeric materials with tailored mechanical and thermal properties. The hydroxyl group in the hydroxybutyl chain can participate in hydrogen bonding, which is beneficial for creating robust polymer networks. Additionally, this compound has shown promise in environmental chemistry as a potential adsorbent for heavy metal ions due to its ability to form coordination complexes.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 2-bromo-3-(3-hydroxybutyl)phenol. Quantum mechanical calculations have revealed that the molecule exhibits significant π-electron delocalization across the aromatic ring, which contributes to its antioxidant activity. Furthermore, molecular dynamics simulations have shown that the hydroxybutyl group enhances the molecule's flexibility, allowing it to interact with biological targets more effectively.

In conclusion, 2-bromo-3-(3-hydroxybutyl)phenol is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a pivotal role in advancing both scientific understanding and practical applications.